N-(4-fluorophenyl)-2-((5-(4-fluorophenyl)-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[5-(4-fluorophenyl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C26H17F2N3O2S2/c27-17-8-6-16(7-9-17)21-14-34-24-23(21)25(33)31(20-4-2-1-3-5-20)26(30-24)35-15-22(32)29-19-12-10-18(28)11-13-19/h1-14H,15H2,(H,29,32)
• InChI Key: VWEVBZINTUVWOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=C(C=C4)F)SC=C3C5=CC=C(C=C5)F
• Molecular Formula: C26H17F2N3O2S2
• Molecular Weight: 505.6 g/mol

Description

N-(4-fluorophenyl)-2-((5-(4-fluorophenyl)-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H17F2N3O2S2 and its molecular weight is 505.56. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-((5-(4-fluorophenyl)-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-((5-(4-fluorophenyl)-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for PET Imaging

• Application: The compound was used in the development of selective radioligands for imaging translocator protein (18 kDa) with PET. This application is significant in medical imaging, particularly for the diagnosis and monitoring of diseases.
• Reference: Dollé et al. (2008) in the "Journal of Labelled Compounds and Radiopharmaceuticals" discusses a related compound for PET imaging (Dollé et al., 2008).

Antimicrobial Activity

• Application: The compound's derivatives have shown significant antimicrobial activity, particularly against various bacterial strains, which is crucial in the development of new antibiotics.
• Reference: Kerru et al. (2019) in the "Canadian Journal of Chemistry" elaborates on the antimicrobial potency of similar compounds (Kerru et al., 2019).

Inhibitors in Cancer Therapy

• Application: As potential inhibitors of thymidylate synthase and dihydrofolate reductase, these compounds show promise in cancer therapy, particularly in targeting specific enzymes crucial for cancer cell survival.
• Reference: Gangjee et al. (2008) in "Journal of Medicinal Chemistry" discusses the potential of similar compounds in cancer treatment (Gangjee et al., 2008).

Anticancer Screening

• Application: Various derivatives of the compound have been screened for their anticancer properties, particularly against breast cancer.
• Reference: A study by Abu-Melha (2021) in "Polycyclic Aromatic Compounds" investigates similar compounds for anticancer properties (Abu-Melha, 2021).